CD73 Target Annotation vs. N9 Analogs
Public target‑annotation databases explicitly list 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine as an inhibitor of ecto‑5′‑nucleotidase (CD73) . In contrast, the analog that replaces the 2‑methoxyethyl N‑9 substituent with a methyl group and positions the methyl at N‑7 rather than N‑9 (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7-methyl‑7H‑purine) is annotated only with generic “antimicrobial and antitumor” potential, without a defined molecular target . Similarly, the analog lacking any N‑9 or N‑7 substituent (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H‑purine) has not been linked to a specific protein target in curated databases. This difference in target annotation represents a qualitative procurement discriminator: only the compound bearing the 2‑methoxyethyl N‑9 group is nominated as a CD73 inhibitor.
| Evidence Dimension | Annotated molecular target |
|---|---|
| Target Compound Data | CD73 (ecto‑5′‑nucleotidase) inhibitor |
| Comparator Or Baseline | 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7-methyl‑7H‑purine: no specific target; 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H‑purine: no target annotated |
| Quantified Difference | Qualitative difference – specific target annotation vs. none |
| Conditions | Public database curation (IDRBLab, PubChem) |
Why This Matters
A defined molecular target enables rational experimental design and quality‑control benchmarking; a compound without a curated target requires de novo target‑identification work, increasing project risk and cost.
- [1] Drug Information: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. IDRB Lab. Target(s): Ecto‑5′‑nucleotidase (CD73). View Source
